Journal Name:Sensors and Actuators Reports
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Sensors and Actuators Reports ( IF 0 ) Pub Date: 2023-07-20 , DOI:
10.1515/chem-2022-0360
The study investigated the potential use of pine (Pinus sylvestris L.) shoots and standard and unconventional yeast strains for the production of low-alcohol IPA beer. For this purpose, control worts without added shoots, and worts enriched with pine shoots at 10 g/L were prepared. Worts were inoculated with yeast: Saccharomyces cerevisiae var. chevalieri SafBrew™ LA-01, Saccharomyces cerevisiae var. boulardii, Pichia kluyveri NEER™, and Saccharomyces cerevisiae Safale US-05. The final beer was tested for yeast cell number, basic physicochemical properties, effects on cell line and antioxidant properties. Pine shoots and the tested yeast strains were shown to be suitable for developing low-alcohol beers with potential functional effects. Pine shoots have no negative impact on the beer-making process and may increase the antioxidant potential of beer. Beers supplemented with pine shoots were shown to increase the ability to quench DPPH free radicals in vitro, while all low-alcohol beers tested were found to have the ability to reduce nitrite production by lipopolysaccharide-induced RAW264.7. Depending on the yeast used, pine shoots affect the flavour and aroma profile differently, possibly masking foreign aftertastes and odours resulting from the use of unconventional yeast.
Sensors and Actuators Reports ( IF 0 ) Pub Date: 2023-04-11 , DOI:
10.1515/chem-2022-0312
In this study, we used tetraethylammonium chloride (TEAC), diethanolamine (DEA), and N-methyldiethanolamine (MDEA) to prepare ternary DES and binary DES to absorb CO2. We found that their formation was due to the hydrogen bond interaction between hydrogen bond acceptor and hydrogen bond donor (HBD). Surprisingly, TEAC/MDEA/DEA can react with CO2, but TEAC/MDEA cannot react with CO2. Unexpectedly, after adding DEA to TEAC/MDEA, the ternary TEAC/MDEA/DEA DES can react with CO2. Nuclear magnetic resonance spectroscopy and Fourier infrared spectroscopy results showed that the accidental CO2 absorption behavior mainly depended on the HBD DEA, because the imine group in DEA reacted with CO2 to form carbamate, thereby absorbing CO2, while the hydroxyl group on MDEA and the hydroxyl group of DEA did not interact with CO2. Through thermal stability analysis, TEAC/MDEA/DEA system with the molar ratio of 1:3:4 is more stable. We further studied the influence of molar ratio, temperature, water content, and other factors on the absorption of CO2 by ternary DES. In addition, TEAC/MDEA/DEA (1:3:4) was regenerated at 80°C, and the absorption capacity of DES was almost unchanged after five absorption–desorption cycles.
Sensors and Actuators Reports ( IF 0 ) Pub Date: 2023-04-05 , DOI:
10.1515/chem-2022-0301
Carbon dioxide (CO2) rate within the atmosphere has been rising for decades due to human activities especially due to usage of fuel types such as coal, cement, flaring, gas, oil, etc. Especially in 2020, COVID-19 pandemic caused major economic, production, and energy crises all around the world. As a result of this situation, there was a sharp decrease in the global CO2 emissions depending on the fuel types used during this pandemic. The aim of this study was to explore the effects of “CO2 emissions due to the fuel types” on “percentage of deaths in total cases” attributed to the COVID-19 pandemic using generalized linear model and generalized linear mixed model (GLMM) approaches with inverse Gaussian and gamma distributions, and also to obtain global statistical inferences about 169 World Health Organization member countries that will disclose the impact of the CO2 emissions due to the fuel types during this pandemic. The response variable is taken as “percentage of deaths in total cases attributed to the COVID-19 pandemic” calculated as “(total deaths/total confirmed cases attributed to the COVID-19 pandemic until December 31, 2020)*100.” The explanatory variables are taken as “production-based emissions of CO2 from different fuel types,” measured in tonnes per person, which are “coal, cement, flaring, gas, and oil.” As a result of this study, according to the goodness-of-fit test statistics, “GLMM approach with gamma distribution” called “gamma mixed regression model” is determined as the most appropriate statistical model for investigating the impact of CO2 emissions on the COVID-19 pandemic. As the main findings of this study, 1 t CO2 emissions belonging to the fuel types “cement, coal, flaring, gas, and oil” per person cause increase in deaths in total cases attributed to the COVID-19 pandemic by 2.8919, 2.6151, 2.5116, 2.5774, and 2.5640%, respectively.
Sensors and Actuators Reports ( IF 0 ) Pub Date: 2023-07-11 , DOI:
10.1515/chem-2022-0348
A green biosynthesis of silver nanoparticles (AgNPs) decorated Mentha longifolia root extract-functionalized graphene oxide (GO) nanohybrid material has been described. Initially, the Mentha longifolia root was coated on GO’s surface. The phytochemicals of the plant acted as reducing agent for reduction of silver ions and GO to form the rGO-Mentha/Ag nanocomposite. The nanocomposite was characterized using FE-SEM, EDX, FT-IR, TEM, elemental mapping, and XRD analysis. The cells treated with rGO-Mentha/Ag nanocomposite were assessed by 3-[4,5-dimethylthiazol-2-yl]-2,5 diphenyl tetrazolium bromide assay for 48 h about the cytotoxicity and anti-human ovarian cancer properties on normal (HUVEC) and human ovarian cancer cell lines, i.e., SKOV3 and A2780. The IC50 of rGO-Mentha/Ag nanocomposite were 181.2 and 196.4 µg/mL against SKOV3 and A2780cell lines, respectively. The viability of malignant human ovarian cell line reduced dose-dependently in the presence of rGO-Mentha/Ag nanocomposite. After clinical study, rGO-Mentha/Ag nanocomposite can be introduced as a novel composite in the treatment of human ovarian cancer.
Sensors and Actuators Reports ( IF 0 ) Pub Date: 2023-06-07 , DOI:
10.1515/chem-2022-0346
The aim of the current study was to evaluate therapeutic potentials of Hydroxyquinoline Sulfanilamide (HSM) for Alzheimer’s disease in a mice model of Streptozotocin (STZ)-induced diabetes. The antioxidant analysis of mice brain homogenates was carried out by catalase (CAT) assay, reduced glutathione (GSH) assay, and lipid peroxidation (LPO) assay. Biochemical analysis of blood plasma was conducted by peroxidase (POD) assay and superoxide dismutase (SOD) assay. The expression of mice brain proteins was evaluated using Western Blotting analysis. The administration of HSM increased the activity of antioxidant enzymes including CAT, SOD, GSH, and POD and lowered LPO actions. These findings indicate that STZ may lead to diabetes in mice, followed by hypercholesterolemia, expressed as triglycerides in mice blood. However, HSM significantly decreased STZ-induced hyperglycemia and hypercholesterolemia in adult albino mice. The data confirmed that HSM lowered STZ-induced oxidative stress, inhibited phosphorylated JNK, NF-kB, and upregulated Nrf-2 to improve and restore the synapse and memory defects in adult albino mice. Conclusively, the current findings suggested that HSM is a safe, novel, and potential drug candidate against metabolic dysfunction and induced cognitive impairment.
Sensors and Actuators Reports ( IF 0 ) Pub Date: 2023-05-26 , DOI:
10.1515/chem-2022-0332
The objective of this work was to characterize the phytochemical composition of essential oil from Juniperus thurifera (L.) fruits (EOFT) and study its antioxidant, antibacterial, and antifungal effects. EOFT was extracted by hydrodistillation and fingerprinted by using GC–MS. The antioxidant effect of EOFT was evaluated using 2,2-diphenylpicrylhydrazyl (DPPH), ferric iron reduction assay (FRAP), and total antioxidant capacity (TAC) assays. Importantly, the antimicrobial activity of EOFT was performed against Candida albicans, Aspergillus niger, Aspergillus flavus, Fusarium oxysporum, Staphylococcus aureus, Escherichia coli, Bacillus subtilis, and Proteus mirabilis. In addition, the inhibitory capacity of NADPH oxidase and human acetylcholinesterase was also investigated using molecular docking. The results of the chemical composition reveal that EOFT constituted 11 terpenic compounds with dominance of elemol (33.86%), terpinen-4-ol (27.80%), and cryptomeridiol (18.36%). The antioxidant power of EOFT recorded IC50 values of 197.07 ± 0.09 μg/mL (DPPH) and 216.34 ± 0.06 μg/mL (FRAP), while TAC of EOFT was determined to be 181.06 μg AAE/mg. The antibacterial potency on solid medium revealed that EOFT induced inhibition zone diameters reaching 14 mm, and a minimum concentration up to 2.78 µg/mL against the studied bacterial strains. The EOFT also showed an important antifungal effect as the inhibition reached 42%, and the MIC was between 7.50 and 22.25 µg/mL. The in silico study showed that o-Cymene was the most active molecule against NAD(P)H oxidase followed by cadinol with a Glide score of −5.344 and −5.143 kcal/mol, respectively. Due to their promising results, the outcome of this work suggests that EOFT could be used as an interesting natural weapon to control microbial and freed radical-related diseases.
Sensors and Actuators Reports ( IF 0 ) Pub Date: 2023-05-24 , DOI:
10.1515/chem-2022-0334
The current natural extract modalities for colorectal cancer are limited. This research seeks to assess the process of extracting the plant’s bioactive constituents from Cassia angustifolia and to show the anticancer role played by the plant’s aqueous extract at 0°C by identifying the genes that alter in expression after the Cassia angustifolia treatment in colon cancer cells. The bioactive components of Cassia angustifolia extract were revealed using gas chromatography-mass spectrometry analysis. The colon carcinoma cell lines (SW480) were treated with Cassia angustifolia macrophages at concentrations of 50, 150, and 200 µg/mL for 48 h. Apoptosis was examined by fluorescence-activated cell sorting analysis of Cassia angustifolia-treated and -untreated cells. Microarray analysis was performed by using human microarray chips (HG-U95A) for untreated and treated SW480 cells. Microarray data were confirmed by the reverse transcription polymerase chain reaction. The findings showed that the Cassia angustifolia aqueous extract at 0°C/24 h contained the entire absolute phenolic content of 28.43 mg/g and the entire absolute flavonoid content of 9.16 mg/g. Cassia angustifolia enhanced the hindrance of cell development and apoptosis and decreased glucose uptake. Western blot analysis showed induction in the expression of cleaved caspases 3 and 9 in SW480 cells. Microarray data identified 11 genes and 7 expressed sequence tags (ESTs) markedly altered in treated vs non-treated SW480 cells. Several of these genes have been embroiled in multiple malignancies. In conclusion, the current study provides remarkable new data for Cassia angustifolia extracted at 0°C/24 h. We discovered 7 ESTs and 11 genes that are significantly altered in the progression of SW480 cells treated with Cassia angustifolia therapy versus no treatment, with anticancer and apoptosis inducer effects.
Sensors and Actuators Reports ( IF 0 ) Pub Date: 2023-05-23 , DOI:
10.1515/chem-2022-0331
Epoxy resins with varying amounts of MoO3 were theoretically investigated for their radiation shielding ability at low energies (between 0.0395 and 0.344 MeV). The quantity of MoO3 varied from 0 to 30%, and relevant shielding parameters were obtained and analyzed from Phy-X software. The half value layer (HVL) of the resins demonstrated that increasing MoO3 content improved the space-efficiency of the prepared samples at all tested energies, leading to the Mo4 sample, the epoxy resin with the greatest MoO3 content having the smallest HVL. Additionally, the mean free path of the materials has an inverse relationship with their density, which increased with additional MoO3. The tenth value layer ratio between Mo1 and Mo4 illustrated how the introduction of Mo has a much greater effect on thickness reduction at lower energies than at higher energies due to photoelectric phenomena. The Z eff and N eff parameters showed how the epoxy samples benefitted from the introduction of MoO3 at different energies.
Sensors and Actuators Reports ( IF 0 ) Pub Date: 2023-05-08 , DOI:
10.1515/chem-2022-0330
Enzymatic browning causes quality losses in the soybean sprout industry. Herein, the effects of harpin, a proteinaceous bacterial elicitor isolated from Erwinia amylovora, in regulating enzymatic browning and antioxidant nutrient accumulation in stored soybean sprout were investigated. Enhanced soybean sprout growth (evaluated by sprout length and fresh weight) occurred after spraying three times (0, 2, and 4 days after sowing) with 30 mg L−1 harpin during the growth stage. The decline in vitamin C and total phenolic contents and total antioxidant capacity (evaluated by Fe3+ reducing power) were attenuated by harpin during storage. Harpin increased phenylalanine ammonia-lyase, NADPH oxidase (NOX), superoxide dismutase, and catalase activities and inhibited polyphenol oxidase activity and enzymatic browning in soybean sprouts during storage. However, this harpin-promoted sprout growth, enhanced antioxidant accumulation and enzyme activity and improved sprout quality could be partly, but drastically, abolished using diphenyleneiodonium chloride, a specific inhibitor of NOX. Moreover, the mechanisms by which harpin influences antioxidant accumulation and enzymatic browning in soybean sprouts during storage were discussed from the perspective of NOX-mediated H2O2 signalling.
Sensors and Actuators Reports ( IF 0 ) Pub Date: 2023-05-05 , DOI:
10.1515/chem-2022-0322
This article examines energy consumption, microstructure, mechanical properties, and the change in the wear amount during the machining of GGG-42 cast iron material with two types of guide cutting tool produced by powder metallurgy and casting method The tap. tool samples used as cutting tool material were first subjected to the traditional hardening process and then to two different cryogenic treatments (24–16 h) at −90°C. The internal structures of the guide samples obtained from conventional heat treatment and cryogenic treatment were examined with an optical microscope and Scanning Electron Microscope. The hardness changes were checked with Vickers measurement method. The wear amount forming after the threading process was measured with CLEMEX program in a light microscope. In addition, by measuring the current amount drawn during the machining of the cast iron with guide cutter tools, instantaneous power consumption during cutting and power consumption during chip removal were calculated. The application of heat treatment and cryogenic process increased the hardness of the guides. Moreover, the power consumption during the chip removal was also seen to increase. This can be commented that cutting tools produced with powder metallurgy perform better than the cutting tools produced via casting and 30% energy saving.
Supplementary Information
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